Cas no 111823-31-5 (ethyl 8-isothiocyanatooctanoate)

• Product Name: ethyl 8-isothiocyanatooctanoate
• CAS No: 111823-31-5
• MF: C₁₁H₁₉NO₂S
• MW: 229.339061975479
• CID: 5693448
• PubChem ID: 13991423
• Update Time: 2025-09-23

ethyl 8-isothiocyanatooctanoate Chemical and Physical Properties

Names and Identifiers

• 111823-31-5
• EN300-1459016
• Octanoic acid, 8-isothiocyanato-, ethyl ester
• ethyl 8-isothiocyanatooctanoate
• Octanoicacid,8-isothiocyanato-,ethylester

• Inchi： 1S/C11H19NO2S/c1-2-14-11(13)8-6-4-3-5-7-9-12-10-15/h2-9H2,1H3
• InChI Key： OBKAONFQVSSZEG-UHFFFAOYSA-N
• SMILES： S=C=NCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 229.11365002g/mol
• Monoisotopic Mass: 229.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.8Ų